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Compound Focus: Solanidine

CAS No.: 80-78-4

Cat. No.: S576420

Quantitative Data on Toxicity & Exposure

Aspect Key Quantitative Data Source
Toxic Dose 2-5 mgl/kg body weight can cause toxic symptoms. 3-6 Wikipedia
(Glycoalkaloids) mgl/kg body weight can be fatal. [1]

Clinical Poisoning In adults, 200-400 mg of total glycoalkaloids can cause JEBMS
Dose symptoms. For children, 20-40 mg is sufficient. A dose of 600

mg is considered lethal. [2]

Safe Levels in Commercial potatoes typically contain <0.2 mglg of JEBMS
Potatoes glycoalkaloids. Potatoes that have greened can contain 21

mglg. [2]
Average Daily The average potato has 0.075 mg solaninel/g. Based on Wikipedia
Intake average U.S. consumption (167 g/person/day), this equals

~0.18 mgl/kg of body weight. [1]

CYP2D6 Metabolite In patients on tamoxifen, 4-OH-solanidine/solanidine ratio Clin Pharmacol
Ratios < 2.1 and SSDA/solanidine ratio < 0.8 predicted low active Ther. 2024
metabolite levels. [3]
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Mechanisms of Toxicity

The toxicity of solanidine (as part of potato glycoalkaloids) is complex and not fully understood, but several

key mechanisms have been identified through research. The overall toxicity mechanism can be visualized in

the following pathway diagram.
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Overview of solanidine toxicity mechanisms involving mitochondrial, cell membrane, and neurological

pathways.

Detailed Explanation of Mechanisms
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¢ Cell Membrane Disruption: Solanidine's parent glycoalkaloids, a-solanine and o-chaconine, are
potent cytotoxins that rapidly induce cell lysis [2]. They have a strong detergent-like effect on cell
membranes, disrupting their integrity. This action is particularly irritating to the mucosal lining of the
gastrointestinal tract, leading to symptoms like nausea, vomiting, abdominal cramps, and diarrhea [1]

[2].

e Mitochondrial Toxicity and Apoptosis: One proposed mechanism suggests that solanine (which
releases solanidine) interacts with mitochondrial membranes. Exposure facilitates the opening of
mitochondrial potassium channels, increasing their membrane potential [1] [2]. This leads to the
transport of Ca2?* from the mitochondria into the cytoplasm. The rapid and sustained increase in

cytoplasmic Ca?* concentration is an early trigger for programmed cell death, or apoptosis [2].

¢ Cholinesterase Inhibition: Solanum glycoalkaloids have been shown to inhibit the activity of
acetylcholinesterase (AChE) and butyrylcholinesterase in the central nervous system [2] [4]. This
inhibition leads to an accumulation of the neurotransmitter acetylcholine, which can result in the

neurological symptoms observed in poisoning, such as delirium, hallucinations, and paralysis [1] [4].

¢ Sodium Transport Interference: Potato glycoalkaloids can also affect the active transport of sodium
across cell membranes [1]. This disruption of ion balance can contribute to overall cellular dysfunction

and the spectrum of toxic symptoms.

Experimental & Research Methodologies

For researchers, understanding the methods used to study solanidine is crucial. The following table outlines

key experimental approaches cited in the literature.

Experimental

Detailed Methodology Source
Goal
Identify 1. Gene Identification: Co-expression analysis of potato Natl. Lib. of
Biosynthetic transcriptome data to find genes correlated with known SGA Med.
Enzymes biosynthetic genes. 2. Functional Validation: Knockout of candidate

genes (RPG1 & RPGZ2) in potato hairy roots via CRISPR/Cas9 and
analysis of metabolite accumulation (e.g., loss of a-solanine, buildup
of zwittersolanine). 3. In Vitro Assay: Heterologous expression of
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Experimental

Detailed Methodology Source
Goal

enzymes in E. coli, purification, and incubation with substrates (e.g.,

zwittersolanine). 4. Structural Determination: Reaction products are

isolated and their structures elucidated using Nuclear Magnetic

Resonance (NMR) spectroscopy. [5]
Study 1. Cohort Study: Use a retrospective cohort of patients (e.g., 1,032 Clin
Metabolic breast cancer patients on tamoxifen). 2. Sample Analysis: Collect Pharmacol
Pathways in plasma samples and analyze them using Liquid Chromatography- Ther. 2024
Humans Mass Spectrometry (LC-MS) to detect and quantify solanidine and its

metabolites (e.g., 4-OH-solanidine, SSDA). 3. Correlation with

Pharmacogenomics: Correlate metabolite ratios with patient

CYP2D6 genotype and activity, as well as with the metabolism of

other drugs like tamoxifen. [3]
Assess In vitro experiments expose cell lines to a-solanine and a-chaconine, JEBMS
Cytotoxicity & both individually and in combination, to observe the rate of cell lysis.
Membrane The synergistic effect of the two compounds is a key focus. [2]
Lysis

Clinical and Research Implications

Solanidine's role extends beyond classic food poisoning, with emerging implications in pharmacology and

drug development.

e Pharmacogenomics and Drug-Diet Interactions: Recent research has identified solanidine as a diet-
derived biomarker for the activity of the metabolic enzyme CYP2D6 [3]. The ratios of solanidine
metabolites (4-OH-solanidine and SSDA) to the parent compound are highly correlated with CYP2D6
activity. This is clinically significant for drugs activated by CYP2D6, such as tamoxifen, used in
breast cancer treatment. These ratios can help predict patient-specific drug efficacy and manage drug-

diet interactions [3].

e Biosynthesis and Crop Engineering: A complete understanding of the solanidine biosynthetic
pathway opens avenues for genetic engineering. By targeting key genes, such as the recently

discovered reductases RPG1 and RPGZ2, it is possible to develop potato varieties with reduced
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glycoalkaloid content for enhanced food safety, or conversely, with elevated levels in leaves for

improved pest and disease resistance [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://www.smolecule.com/products/s576420?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Solanine
https://www.jebms.org/full-text/177
https://pubmed.ncbi.nlm.nih.gov/39039708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9648270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://www.smolecule.com/products/b576420#solanidine-poisoning-symptoms-and-toxicity-mechanism
https://www.smolecule.com/products/b576420#solanidine-poisoning-symptoms-and-toxicity-mechanism
https://www.smolecule.com/products/b576420#solanidine-poisoning-symptoms-and-toxicity-mechanism
https://www.smolecule.com/products/b576420#solanidine-poisoning-symptoms-and-toxicity-mechanism
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s576420?utm_src=pdf-bulk
https://www.smolecule.com/products/s576420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s576420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

